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Introduction
L-psicose, a rare monosaccharide, is the L-enantiomer of D-psicose (also known as D-

allulose). While D-psicose has garnered significant attention for its presence in various natural

sources and its potential as a low-calorie sweetener, the natural occurrence of L-psicose in the

botanical world is not established. This technical guide provides a comprehensive overview of

the current scientific understanding of psicose in plants, with a primary focus on the available

data for its D-enantiomer due to the apparent absence of L-psicose in nature.

It is important to note that current scientific literature indicates that L-psicose is not known to

occur naturally.[1] Its counterpart, D-psicose, however, is found in small quantities in a variety

of plant-based foods and commercial carbohydrate mixtures.[2][3][4][5] This guide will therefore

detail the natural occurrence of D-psicose, its biosynthetic origins, and the analytical methods

for its detection, which would be applicable for the analysis of L-psicose should a natural

source be discovered.

Natural Occurrence of D-Psicose in Plants and Food
Products
D-psicose is a C-3 epimer of D-fructose and is naturally present in trace amounts in various

fruits, vegetables, and processed food products. Its presence in processed foods can also be a
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result of non-enzymatic conversion from fructose during heat treatment.

Quantitative Data on D-Psicose Content
The following table summarizes the reported concentrations of D-psicose in various plant-

derived products. It is important to note that these values can vary depending on the plant

variety, maturity, and processing conditions.

Plant/Food Product D-Psicose Concentration Reference

Figs Small quantities

Grapes Small quantities

Wheat Naturally occurs

Maple Syrup Naturally occurs

Molasses
Isolated from commercial cane

molasses

Raisins ~520 mg/kg

Worcester Sauce 130.6 mg/100g

Coffee (beverage) 0.5 mg/100g

Biosynthesis and Epimerization
In nature, the formation of D-psicose from D-fructose is an enzymatic process facilitated by

ketose 3-epimerases. This epimerization reaction involves the inversion of the hydroxyl group

at the C-3 position of D-fructose. While this process is understood for D-psicose, a natural

biosynthetic pathway for L-psicose in plants has not been identified.

The enzymatic conversion of D-fructose to D-psicose is a key industrial method for its

production and is catalyzed by enzymes such as D-tagatose 3-epimerase (DTEase) and D-

psicose 3-epimerase (DPEase), which have been identified in various microorganisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. acs.org [acs.org]

2. scirp.org [scirp.org]

3. researchgate.net [researchgate.net]

4. A Review: Manufacturing, and Properties of the D-Fructose Epimer D-Allulose (D-Psicose)
[scirp.org]

5. d-Psicose Inhibits Intestinal α-Glucosidase and Suppresses the Glycemic Response after
Ingestion of Carbohydrates in Rats - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Natural Occurrence of L-Psicose in Plants: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7949172#natural-occurrence-of-l-psicose-in-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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